Cas no 2228596-02-7 (3-(5-fluoropyridin-2-yl)methylazetidin-3-ol)

• Product Name: 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol
• CAS No: 2228596-02-7
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 5970107
• PubChem ID: 165661996
• Update Time: 2025-06-11

3-(5-fluoropyridin-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol
• 2228596-02-7
• 3-[(5-fluoropyridin-2-yl)methyl]azetidin-3-ol
• EN300-1815461

• Inchi： 1S/C9H11FN2O/c10-7-1-2-8(12-4-7)3-9(13)5-11-6-9/h1-2,4,11,13H,3,5-6H2
• InChI Key： KXZGRUWRCCUHNP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)CC1(CNC1)O

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol

Introduction to 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol (CAS No: 2228596-02-7)

3-(5-fluoropyridin-2-yl)methylazetidin-3-ol, identified by the chemical compound code CAS No: 2228596-02-7, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a four-membered cyclic structure containing an oxygen atom. The presence of a 5-fluoropyridin-2-yl moiety introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development. The fluorine atom at the 5-position of the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, while the azetidine ring provides a rigid core that can be further functionalized to target specific biological pathways.

The synthesis and structural optimization of 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol have been extensively studied due to its potential applications in treating various diseases. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets, facilitating faster drug design processes. The fluoropyridine moiety is particularly noteworthy, as it has been shown to improve binding kinetics and reduce off-target effects in several drug candidates.

In the context of modern drug development, 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol has garnered attention for its role in addressing unmet medical needs. For instance, studies have highlighted its potential in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention. The azetidine ring's conformational flexibility allows for precise tuning of pharmacokinetic properties, such as solubility and bioavailability. This makes it an attractive candidate for further exploration in both preclinical and clinical settings.

The integration of fluorinated pyridines into drug molecules has been a cornerstone in medicinal chemistry, owing to their ability to enhance molecular recognition. The 5-fluoropyridin-2-yl substituent in 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol exemplifies this trend, as it has been linked to improved pharmacological profiles in several lead compounds. Researchers have leveraged this scaffold to develop novel inhibitors targeting enzymes involved in inflammatory and infectious diseases. The structural features of this compound also make it amenable for use in fragment-based drug design approaches, where small molecular fragments are screened for initial binding interactions before being optimized into full-length drugs.

Recent publications have demonstrated the utility of 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol in addressing specific therapeutic challenges. For example, a study published in a leading pharmaceutical journal reported its efficacy in inhibiting an enzyme implicated in cancer progression. The fluoropyridine component was found to be crucial for achieving high affinity binding, while the azetidine ring provided additional interactions necessary for optimal pharmacological activity. These findings underscore the compound's potential as a lead molecule or building block for next-generation therapeutics.

The synthesis of 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. The use of modern spectroscopic methods, including NMR and mass spectrometry, aids in confirming the structural integrity of the compound at each synthetic stage. These methodologies ensure that researchers obtain a high-quality starting material for further biological evaluation.

In conclusion, 3-(5-fluoropyridin-2-yl)methylazetidin-3-ol (CAS No: 2228596-02-7) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a fluoropyridine moiety with an azetidine core offers a versatile platform for designing novel drugs targeting various diseases. As research continues to uncover new biological pathways and mechanisms, compounds like this are poised to play a pivotal role in advancing therapeutic strategies.